Cas no 329778-62-3 ((2E)-3-[4-(2-methylpropyl)phenyl]-N-(2,4,5-trifluorophenyl)prop-2-enamide)

(2E)-3-[4-(2-methylpropyl)phenyl]-N-(2,4,5-trifluorophenyl)prop-2-enamide is a synthetic organic compound featuring a conjugated enamide structure with a 2-methylpropylphenyl moiety and a 2,4,5-trifluorophenyl substituent. Its key advantages include high selectivity and stability due to the presence of fluorine atoms, which enhance binding affinity and metabolic resistance. The α,β-unsaturated carbonyl group offers reactivity for further functionalization, while the isobutyl side chain contributes to lipophilicity, improving membrane permeability. This compound is of interest in medicinal chemistry for its potential as a pharmacophore in kinase inhibitors or other biologically active agents. Its well-defined structure allows for precise modifications to optimize physicochemical and pharmacokinetic properties.
(2E)-3-[4-(2-methylpropyl)phenyl]-N-(2,4,5-trifluorophenyl)prop-2-enamide structure
329778-62-3 structure
Product Name:(2E)-3-[4-(2-methylpropyl)phenyl]-N-(2,4,5-trifluorophenyl)prop-2-enamide
CAS No:329778-62-3
MF:C19H18F3NO
MW:333.347535610199
CID:5264756
Update Time:2025-05-24

(2E)-3-[4-(2-methylpropyl)phenyl]-N-(2,4,5-trifluorophenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

    • (2E)-3-[4-(2-methylpropyl)phenyl]-N-(2,4,5-trifluorophenyl)prop-2-enamide
    • Inchi: 1S/C19H18F3NO/c1-12(2)9-14-5-3-13(4-6-14)7-8-19(24)23-18-11-16(21)15(20)10-17(18)22/h3-8,10-12H,9H2,1-2H3,(H,23,24)
    • InChI Key: SCFAMLLJBVUCHH-UHFFFAOYSA-N
    • SMILES: C(NC1=CC(F)=C(F)C=C1F)(=O)C=CC1=CC=C(CC(C)C)C=C1

(2E)-3-[4-(2-methylpropyl)phenyl]-N-(2,4,5-trifluorophenyl)prop-2-enamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Ambeed
A953881-1g
(2E)-3-[4-(2-Methylpropyl)phenyl]-N-(2,4,5-trifluorophenyl)prop-2-enamide
329778-62-3 90%
1g
$348.0 2024-08-03
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD00896122-1g
(2E)-3-[4-(2-Methylpropyl)phenyl]-N-(2,4,5-trifluorophenyl)prop-2-enamide
329778-62-3 90%
1g
¥2394.0 2023-03-20
Key Organics Ltd
JS-1633-1MG
(E)-3-(4-isobutylphenyl)-N-(2,4,5-trifluorophenyl)-2-propenamide
329778-62-3 >90%
1mg
£37.00 2025-02-09
Key Organics Ltd
JS-1633-5MG
(E)-3-(4-isobutylphenyl)-N-(2,4,5-trifluorophenyl)-2-propenamide
329778-62-3 >90%
5mg
£46.00 2025-02-09
Key Organics Ltd
JS-1633-10MG
(E)-3-(4-isobutylphenyl)-N-(2,4,5-trifluorophenyl)-2-propenamide
329778-62-3 >90%
10mg
£63.00 2025-02-09
Key Organics Ltd
JS-1633-20MG
(E)-3-(4-isobutylphenyl)-N-(2,4,5-trifluorophenyl)-2-propenamide
329778-62-3 >90%
20mg
£76.00 2023-04-17
Key Organics Ltd
JS-1633-50MG
(E)-3-(4-isobutylphenyl)-N-(2,4,5-trifluorophenyl)-2-propenamide
329778-62-3 >90%
50mg
£102.00 2025-02-09
Key Organics Ltd
JS-1633-100MG
(E)-3-(4-isobutylphenyl)-N-(2,4,5-trifluorophenyl)-2-propenamide
329778-62-3 >90%
100mg
£146.00 2025-02-09

Additional information on (2E)-3-[4-(2-methylpropyl)phenyl]-N-(2,4,5-trifluorophenyl)prop-2-enamide

Research Brief on (2E)-3-[4-(2-methylpropyl)phenyl]-N-(2,4,5-trifluorophenyl)prop-2-enamide (CAS: 329778-62-3)

The compound (2E)-3-[4-(2-methylpropyl)phenyl]-N-(2,4,5-trifluorophenyl)prop-2-enamide (CAS: 329778-62-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been investigated for its potential therapeutic applications, particularly in the context of inflammatory and metabolic disorders. Recent studies have focused on its mechanism of action, pharmacokinetics, and efficacy in preclinical models, providing valuable insights into its potential as a drug candidate.

One of the key areas of interest is the compound's interaction with specific molecular targets. Research indicates that (2E)-3-[4-(2-methylpropyl)phenyl]-N-(2,4,5-trifluorophenyl)prop-2-enamide exhibits selective binding to certain receptors involved in inflammatory pathways. This selectivity suggests a potential for reduced off-target effects, a critical factor in drug development. In vitro studies have demonstrated its ability to modulate cytokine production, further supporting its anti-inflammatory properties.

Pharmacokinetic studies have also been conducted to evaluate the compound's absorption, distribution, metabolism, and excretion (ADME) profiles. Preliminary data suggest that the molecule has favorable bioavailability and stability, making it a promising candidate for further development. However, challenges such as metabolic clearance and potential drug-drug interactions require additional investigation to optimize its therapeutic window.

In vivo studies using animal models have provided encouraging results. For instance, in models of chronic inflammation, the compound showed significant efficacy in reducing inflammatory markers and improving clinical outcomes. These findings are particularly relevant for conditions such as rheumatoid arthritis and inflammatory bowel disease, where current treatments often have limited efficacy or significant side effects.

Despite these promising results, several questions remain unanswered. The long-term safety profile of (2E)-3-[4-(2-methylpropyl)phenyl]-N-(2,4,5-trifluorophenyl)prop-2-enamide needs to be thoroughly evaluated, and further optimization of its chemical structure may be necessary to enhance its potency and selectivity. Additionally, the potential for resistance development and its impact on efficacy in chronic use scenarios must be addressed.

In conclusion, (2E)-3-[4-(2-methylpropyl)phenyl]-N-(2,4,5-trifluorophenyl)prop-2-enamide represents a promising candidate in the field of anti-inflammatory and metabolic therapeutics. Its unique mechanism of action, combined with favorable pharmacokinetic properties, positions it as a potential lead compound for further drug development. Future research should focus on addressing the remaining challenges to fully realize its therapeutic potential.

Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.